Cas no 1291488-12-4 (3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one)

• Product Name: 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one
• CAS No: 1291488-12-4
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 4916294
• Update Time: 2025-07-16

3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one
• 3-Amino-1-(3,4-dimethylphenyl)-4-phenylazetidin-2-one

• Inchi： 1S/C17H18N2O/c1-11-8-9-14(10-12(11)2)19-16(15(18)17(19)20)13-6-4-3-5-7-13/h3-10,15-16H,18H2,1-2H3
• InChI Key： GKBMNHAAZZPIJJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)N1C1C=CC(C)=C(C)C=1)N

Computed Properties

• Exact Mass: 266.141913202 g/mol
• Monoisotopic Mass: 266.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3
• Molecular Weight: 266.34

Additional information on 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one

Introduction to 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one (CAS No. 1291488-12-4)

3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one, with the CAS number 1291488-12-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an amino group, a dimethylated phenyl ring, and a phenyl substituent, contribute to its distinct pharmacological profile.

The chemical structure of 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one is characterized by a four-membered azetidine ring with a ketone functional group at the 2-position. The amino group at the 3-position and the substituted phenyl rings provide additional points of functionalization, making this compound a versatile scaffold for drug discovery and development. The dimethylated phenyl ring at the 1-position and the phenyl ring at the 4-position are critical for its biological activity and selectivity.

Recent studies have highlighted the potential of 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit apoptosis and reduce oxidative stress in neuronal cells, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one has also shown promise in cancer research. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific molecular pathways involved in cell proliferation and survival. For example, it has been found to downregulate the expression of oncogenes and upregulate tumor suppressor genes, leading to reduced tumor growth and increased apoptosis in cancer cells.

The pharmacokinetic properties of 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one have been extensively studied to optimize its therapeutic potential. In preclinical models, this compound has exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good tissue penetration make it an attractive candidate for further clinical development. Additionally, its low toxicity and minimal side effects have been observed in animal studies, suggesting a favorable safety profile.

The structural versatility of 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to enhance specific biological activities or improve pharmacological properties. For instance, modifications at the amino group or the phenyl rings can lead to compounds with enhanced potency or selectivity for particular targets. This flexibility in chemical design is crucial for optimizing drug candidates for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one in human subjects. Early-phase trials have shown promising results, with patients exhibiting improved symptoms and tolerability. The compound's ability to cross the blood-brain barrier effectively makes it particularly suitable for treating central nervous system (CNS) disorders. Ongoing research aims to further elucidate its mechanism of action and identify biomarkers that can predict response to treatment.

In conclusion, 3-Amino-1-(3,4-dimethyl-phenyl)-4-phenyl-azetidin-2-one (CAS No. 1291488-12-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and cancer. Continued research and clinical evaluation will likely uncover additional benefits and refine its use as a therapeutic agent.